2-(Cyclopropylamino)-4-nitrobenzoic acid

• IUPAC Name: 2-(cyclopropylamino)-4-nitrobenzoic acid
• InChI: InChI=1S/C10H10N2O4/c13-10(14)8-4-3-7(12(15)16)5-9(8)11-6-1-2-6/h3-6,11H,1-2H2,(H,13,14)
• InChI Key: UJZYZYIBOGQAOP-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC2=C(C=CC(=C2)[N+](=O)[O-])C(=O)O
• Molecular Formula: C10H10N2O4
• Molecular Weight: 222.20 g/mol

Description

2-(Cyclopropylamino)-4-nitrobenzoic acid (CAS 291528-35-3) is a chemical compound with the molecular formula C10H10N2O4 and a molecular weight of 222.20 g/mol. This nitrobenzoic acid derivative features both a carboxylic acid and a nitro functional group, making it a valuable intermediate in organic synthesis and medicinal chemistry research. Its structure includes a cyclopropylamino substituent, a feature found in various pharmacologically active compounds. The related benzoic acid and quinoline scaffolds are recognized as privileged structures in drug discovery, frequently appearing in molecules investigated for a range of therapeutic areas . As a building block, it can be used in the synthesis of more complex molecules, such as novel benzothiazole derivatives explored as multitarget-directed ligands for complex neurodegenerative diseases . The compound is for research use only and is not intended for diagnostic or therapeutic applications. Researchers should consult the Certificate of Analysis for lot-specific data. Handle with appropriate personal protective equipment.

Comparison with Similar Compounds

Solubility

• 4-Nitrobenzoic acid : Aqueous solubility log₁₀(c₁,W) = -2.98, with Abraham solute descriptors S = 1.520, A = 0.680, B = 0.440, and L = 5.7699 .
• 2-Methyl-4-nitrobenzoic acid : Expected to exhibit lower aqueous solubility than the parent due to increased hydrophobicity (higher McGowan volume, V).
• 2-(Cyclopropylamino)-4-nitrobenzoic acid: The cyclopropylamino group likely reduces aqueous solubility compared to the parent compound due to its hydrophobic cyclopropane moiety, despite the hydrogen-bonding capability of the secondary amine.

Acidity

The nitro group at C4 enhances acidity (pKa ~1.68 for 4-nitrobenzoic acid). Substituents at C2 further modulate acidity:

• Electron-donating groups (e.g., methyl) may slightly reduce acidity.
• Bulky or electron-withdrawing groups (e.g., cyclopropylamino) could increase acidity via steric hindrance or inductive effects.

Data Tables

Table 1: Comparison of Substituent Effects on 4-Nitrobenzoic Acid Derivatives

Compound	Substituent at C2	Key Properties (vs. 4-Nitrobenzoic Acid)
4-Nitrobenzoic acid	H	Baseline solubility, acidity
2-Methyl-4-nitrobenzoic acid	Methyl	Lower solubility, higher hydrophobicity
2-Amino-4-nitrobenzoic acid	Amino	Higher solubility (H-bonding), reduced steric bulk
2-(Cyclopropylamino)-4-nitrobenzoic acid	Cyclopropylamino	Lower solubility (hydrophobic cyclopropane), moderate H-bonding, increased steric hindrance

Table 2: Abraham Solute Descriptors (4-Nitrobenzoic Acid)

Parameter	Value	Interpretation
S	1.520	High dipolarity/polarizability
A	0.680	Moderate hydrogen-bond acidity
B	0.440	Low hydrogen-bond basicity
L	5.7699	High lipophilicity

Data sourced from IUPAC-NIST solubility studies .

Research Findings and Discussion

• This aligns with the Abraham model, where increased lipophilicity (higher L) correlates with lower aqueous solubility .
• Synthetic Challenges: The steric demand of the cyclopropylamino group complicates functionalization at C2, requiring tailored reaction conditions.

Q & A

Q. Table 1. Recommended Solvents for Solubility Studies

Solvent Class	Examples	Applicability for Nitrobenzoic Acid Derivatives
Alcohols	Methanol, 1-Octanol	High solubility due to H-bonding ()
Ethers	THF, 1,4-Dioxane	Moderate polarity, suitable for lipophilic groups
Esters	Ethyl Acetate	Low toxicity, useful for recrystallization

Q. Table 2. Key Parameters for Abraham Model Predictions

Solute Descriptor	Value for 4-Nitrobenzoic Acid (Reference)	Adjusted Value for Target Compound*
S (Polarity)	1.520	↑ Due to cyclopropylamino group
A (H-bond acidity)	0.680	Slightly ↓ (electron-withdrawing NO₂)
L (Lipophilicity)	5.7699	↑ Due to hydrophobic cyclopropyl

*Hypothetical adjustments based on structural modifications.